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Compound of Interest

Compound Name: Cresolphthalein

Cat. No.: B1221799

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and use of the o-
Cresolphthalein Complexone (0-CPC) reagent for the quantitative determination of calcium.
The protocols and data presented are intended to support research and development activities
where accurate calcium measurement is critical.

Principle of the Method

The determination of calcium concentration using o-Cresolphthalein Complexone is a
colorimetric method. In an alkaline environment, calcium ions (Ca?*) react with o-CPC to form a
purple-colored complex.[1][2][3][4][5] The intensity of the color produced is directly proportional
to the calcium concentration in the sample and is measured spectrophotometrically at a
wavelength between 570 nm and 578 nm.[1][2][4][6][7] To prevent interference from
magnesium ions, which can also react with o-CPC, a masking agent such as 8-
hydroxyquinoline is often included in the reagent formulation.[4][6][7]

Composition and Preparation of the Reagent

The o-CPC reagent is typically prepared as a two-part system: a color reagent and a buffer
reagent, which are mixed to create the final working solution. The exact concentrations may
vary slightly between different commercial kits and published methods.

Reagent Composition
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The following table summarizes the typical components and their concentrations in the final
working reagent.

Component Concentration Range Purpose

Chromogenic agent that binds

o-Cresolphthalein Complexone  0.11 - 0.80 mmol/L with calcium to form a colored
complex.

Buffer (e.g., Diethanolamine, Maintains the alkaline pH

2-Amino-2-Methyl-1-Propanol, 100 - 976 mmol/L required for the reaction (pH

Ethanolamine) 10.0 - 11.0).[1][4][8]

Masking agent to prevent
8-Hydroxyquinoline 2 - 17 mmol/L interference from magnesium
ions.[1][4][7]

N ] Enhance reagent stability and
Stabilizers and Surfactants Variable o
prevent precipitation.

Preparation of the Working Reagent

Note: Commercially available kits often provide ready-to-use or pre-measured components.
The following is a general protocol for preparing the working reagent from stock solutions.

e Stock Solutions:

o 0-CPC Stock Solution: Dissolve 80 mg of o-Cresolphthalein Complexone and 0.5 ml of
1N potassium hydroxide in 25 ml of deionized water. Once dissolved, add 75 ml of
deionized water and 0.5 ml of glacial acetic acid. This solution is stable for several months
at room temperature.[6]

o Buffer Solution (Ethanolamine-borate buffer): In a 1-liter volumetric flask, dissolve 12.37 g
of boric acid in approximately 200 ml of deionized water. Add 25 ml of 2-aminoethanol and
stir until dissolved. Add another 25 ml of 2-aminoethanol. Once the boric acid is
completely dissolved, add 400 ml of 2-aminoethanol and mix. Store in the refrigerator.[6]
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o 8-Hydroxyquinoline Solution (5% w/v): Dissolve 5 g of 8-hydroxyquinoline in 100 ml of
95% ethanol. This solution is stable for at least one month at room temperature.[6]

o Working Reagent Preparation:
o To prepare 100 ml of the final working reagent, mix the components in the following order:
1. 5 ml of the ethanolamine-borate buffer.
2. 1.5 ml of the 5% 8-hydroxyquinoline solution.
3. 5 ml of the 0-CPC stock solution.
4. Dilute to 100 ml with deionized water.

o The working reagent should be prepared fresh daily for optimal performance.[6] Some
formulations suggest the combined reagent is stable for up to two weeks when
refrigerated.[7]

Experimental Protocol: Calcium Determination in
Serum

This protocol is a representative example for the determination of calcium in serum samples. It
can be adapted for other biological fluids, but validation is required.

Materials

e Spectrophotometer capable of reading at 570-578 nm.
o Cuvettes with a 1 cm path length.

» Micropipettes and tips.

o Test tubes.

e 0-CPC working reagent.

¢ Calcium standard solution (e.g., 10 mg/dL).[1][2]
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o Serum samples (Note: Avoid anticoagulants such as citrate, oxalate, or EDTA as they
chelate calcium. Heparinized plasma is acceptable).[1][2]

» Deionized water (for blank).

Assay Procedure

o Reagent Preparation: Prepare the 0-CPC working reagent as described in section 2.2. Allow
the reagent to equilibrate to room temperature before use.

o Assay Setup: Label test tubes for blank, standard, and samples.
e Pipetting:
o Blank: Add 1.0 mL of the o-CPC working reagent.

o Standard: Add 1.0 mL of the o-CPC working reagent and 20 uL of the calcium standard
solution.

o Sample: Add 1.0 mL of the o-CPC working reagent and 20 pL of the serum sample.

 Incubation: Mix the contents of each tube thoroughly and incubate for 5 minutes at room
temperature.[1][2]

o Measurement: Set the spectrophotometer to zero absorbance at 570 nm using the blank.
Measure the absorbance of the standard and each sample. The final color is stable for at
least 20 minutes to one hour if protected from direct light.[1][7]

Calculation of Calcium Concentration

The calcium concentration in the sample is calculated using the following formula:

Calcium (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of
Standard

Quantitative Data Summary
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Parameter Value Reference
Wavelength of Maximum

570 - 578 nm [1][2][6]
Absorbance
Optimal pH 10.0 - 11.0 [1][41[8]

Incubation Time

5 minutes at room temperature

[1](2]

Linearity Up to 20 mg/dL [2][4]
Sample Volume 20 uL [11[7]
Reagent Volume 1.0 mL [11[7]

Stability of Final Color

20 minutes to 1 hour

[1](7]

Diagrams

Experimental Workflow
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Caption: Workflow for calcium determination using the o-CPC reagent.
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Caption: Reaction of calcium with 0-CPC in an alkaline medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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